Cas no 7779-94-4 (2-Octanol,8,8-diethoxy-2,6-dimethyl-)

2-Octanol,8,8-diethoxy-2,6-dimethyl- structure
7779-94-4 structure
Product Name:2-Octanol,8,8-diethoxy-2,6-dimethyl-
CAS No:7779-94-4
MF:C14H30O3
MW:246.386205196381
CID:569087
Update Time:2025-04-19

2-Octanol,8,8-diethoxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Octanol,8,8-diethoxy-2,6-dimethyl-
    • HYDROXYCITRONELLAL DIETHYL ACETAL
    • AC1NUYQF
    • AC1Q35ER
    • CTK6F9859
    • EINECS 231-945-9
    • FEMA No. 2584
    • UNII-F82P1A3CIM
    • 8,8-Diethoxy-2,6-dimethyl-2-octanol
    • Inchi: 1S/C14H30O3/c1-6-16-13(17-7-2)11-12(3)9-8-10-14(4,5)15/h12-13,15H,6-11H2,1-5H3
    • InChI Key: XOJDKWNFMFCXNE-UHFFFAOYSA-N
    • SMILES: CCOC(OCC)CC(CCCC(O)(C)C)C

Computed Properties

  • Exact Mass: 246.2196
  • Monoisotopic Mass: 246.219495
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7

Experimental Properties

  • Density: 0.910±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 313.2°C at 760 mmHg
  • Flash Point: 143.2°C
  • Refractive Index: 1.443
  • Solubility: Slightly soluble (2.7 g/l) (25 º C),
  • PSA: 38.69
  • LogP: 3.35290
  • FEMA: 2584 | HYDROXYCITRONELLAL DIETHYL ACETAL
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